Cas no 118409-67-9 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-)

118409-67-9 structure
Product name:2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
- NDBVLMVMOJCWHU-UHFFFAOYSA-N
- SCHEMBL5164387
- 118409-67-9
- 2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
- alpha-cyano-3,5-dimethoxy-4-hydroxycinnamic acid
- DTXSID201194591
-
- Inchi: InChI=1S/C12H11NO5/c1-17-9-4-7(3-8(6-13)12(15)16)5-10(18-2)11(9)14/h3-5,14H,1-2H3,(H,15,16)
- InChI Key: NDBVLMVMOJCWHU-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 249.06372245Da
- Monoisotopic Mass: 249.06372245Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 369
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 1.4
- Topological Polar Surface Area: 99.8Ų
2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Related Literature
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Hui Xu,Hongyuan Shang,Liujun Jin,Chunyan Chen,Cheng Wang,Yukou Du J. Mater. Chem. A, 2019,7, 26905-26910
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Wenjie Fan,Haibo Li,Fengyi Zhao,Xujing Xiao,Yongchao Huang,Hongbing Ji Chem. Commun., 2016,52, 5316-5319
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Amos Markus,Aviad Slotky,Nairouz Farah Nanoscale, 2020,12, 18918-18930
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Blake J. Plowman,Lathe A. Jones,Suresh K. Bhargava Chem. Commun., 2015,51, 4331-4346
118409-67-9 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-) Related Products
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